N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]-3-methoxycyclobutane-1-carboxamide

• IUPAC Name: N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]-3-methoxycyclobutane-1-carboxamide
• InChI: InChI=1S/C15H25F2NO3/c1-20-12-7-11(8-12)14(19)18-9-15(21-2)5-3-10(4-6-15)13(16)17/h10-13H,3-9H2,1-2H3,(H,18,19)
• InChI Key: PQIRKSUZPLKCOX-UHFFFAOYSA-N
• Canonical SMILES: COC1CC(C1)C(=O)NCC2(CCC(CC2)C(F)F)OC
• Molecular Formula: C15H25F2NO3
• Molecular Weight: 305.36 g/mol

Description

N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]-3-methoxycyclobutane-1-carboxamide is a synthetic organic compound characterized by its unique structural features, including difluoromethyl and methoxy groups attached to cyclohexyl and cyclobutane rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]-3-methoxycyclobutane-1-carboxamide typically involves multiple steps:

• Formation of the Cyclohexyl Intermediate: : The initial step involves the preparation of 4-(difluoromethyl)-1-methoxycyclohexane. This can be achieved through the difluoromethylation of a suitable cyclohexane precursor using reagents like difluoromethyl bromide under basic conditions .

• Cyclobutane Carboxamide Formation: : The next step involves the synthesis of 3-methoxycyclobutane-1-carboxylic acid, which can be prepared via cycloaddition reactions or other suitable synthetic routes .

• Coupling Reaction: : The final step is the coupling of the cyclohexyl intermediate with the cyclobutane carboxylic acid derivative. This is typically done using coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP (4-dimethylaminopyridine) in an appropriate solvent like dichloromethane .

Industrial Production Methods

For industrial-scale production, the synthesis would be optimized for yield and cost-effectiveness. This might involve continuous flow chemistry techniques, which allow for better control over reaction conditions and scalability. Catalysts and automated systems could be employed to enhance efficiency and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of corresponding aldehydes or acids under strong oxidizing conditions .

• Reduction: : Reduction reactions can target the difluoromethyl group, potentially converting it to a methyl group under specific conditions using reducing agents like lithium aluminum hydride .

• Substitution: : The compound can participate in nucleophilic substitution reactions, especially at the methoxy positions, where nucleophiles can replace the methoxy groups.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halides, amines, thiols.

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of methyl derivatives.

Substitution: Formation of substituted cyclohexyl or cyclobutane derivatives.

Scientific Research Applications

N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]-3-methoxycyclobutane-1-carboxamide has several applications in scientific research:

• Medicinal Chemistry: : The compound’s unique structure makes it a candidate for drug development, particularly in designing molecules with specific biological activities.

• Pharmaceuticals: : It can be used as an intermediate in the synthesis of pharmaceutical agents, especially those targeting specific enzymes or receptors.

• Materials Science: : The compound’s stability and reactivity profile make it suitable for developing new materials with desired properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]-3-methoxycyclobutane-1-carboxamide exerts its effects depends on its interaction with molecular targets. These targets could include enzymes, receptors, or other proteins. The difluoromethyl group can enhance binding affinity and selectivity by forming strong interactions with target sites.

Comparison with Similar Compounds

Similar Compounds

• N-[[4-(trifluoromethyl)-1-methoxycyclohexyl]methyl]-3-methoxycyclobutane-1-carboxamide
• N-[[4-(fluoromethyl)-1-methoxycyclohexyl]methyl]-3-methoxycyclobutane-1-carboxamide

Uniqueness

N-[[4-(difluoromethyl)-1-methoxycyclohexyl]methyl]-3-methoxycyclobutane-1-carboxamide is unique due to the presence of the difluoromethyl group, which imparts distinct physicochemical properties such as increased lipophilicity and metabolic stability compared to its mono- or trifluoromethyl counterparts.